Cas no 1804405-56-8 (2-Bromo-3-fluoro-5-hydroxybenzylamine)

• Product Name: 2-Bromo-3-fluoro-5-hydroxybenzylamine
• CAS No: 1804405-56-8
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4990030
• Update Time: 2025-10-05

2-Bromo-3-fluoro-5-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-5-hydroxybenzylamine

• Inchi： 1S/C7H7BrFNO/c8-7-4(3-10)1-5(11)2-6(7)9/h1-2,11H,3,10H2
• InChI Key： MKWIPVOUTCCYKO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Additional information on 2-Bromo-3-fluoro-5-hydroxybenzylamine

2-Bromo-3-fluoro-5-hydroxybenzylamine: A Comprehensive Overview

2-Bromo-3-fluoro-5-hydroxybenzylamine, also known by its CAS number CAS No. 1804405-56-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine, fluorine, and hydroxyl groups, along with an aminoethyl side chain.

The synthesis of 2-Bromo-3-fluoro-5-hydroxybenzylamine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern on the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple functional groups allows for extensive chemical modification, making it an ideal candidate for exploring new therapeutic agents. For instance, researchers have utilized this compound as a precursor in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 2-Bromo-3-fluoro-5-hydroxybenzylamine has shown potential in materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in designing novel catalysts and sensors. Recent studies have demonstrated its effectiveness in enhancing the catalytic activity of certain transition metal catalysts, particularly in reactions involving C-H activation.

The chemical properties of this compound are heavily influenced by the electronic effects of its substituents. The electron-withdrawing bromine and fluorine atoms increase the reactivity of the aromatic ring, while the hydroxyl group introduces hydrogen bonding capabilities, enhancing solubility in polar solvents.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1804405-56-8 is crucial for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes, which are essential for developing sustainable disposal methods.

In conclusion, 2-Bromo-3-fluoro-5-hydroxybenzylamine represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important tool in modern chemistry.